Cas no 1982-47-4 (Chloroxuron)

• Product Name: Chloroxuron
• CAS No: 1982-47-4
• MF: C₁₅H₁₅ClN₂O₂
• MW: 290.744802713394
• CID: 150705
• PubChem ID: 329756693
• Update Time: 2025-06-13

Chloroxuron Chemical and Physical Properties

Names and Identifiers

• Urea,N'-[4-(4-chlorophenoxy)phenyl]-N,N-dimethyl-
• 3-[4-(4-chlorophenoxy)phenyl]-1,1-dimethylurea
• Chloroxuron Solution
• CHLOROXURON0
• Chloroxuron-D6
• Caswell No. 217B
• Chloroxifenidim
• Chloroxuron100µg
• Chlorphencarb
• Gesamoos
• N’-[4-(4-chlorophenoxy)phenyl]-N,N-dimethylurea
• Norex
• 3-[p-(p-Chlorophenoxy)phenyl]-1,1-dimethylurea
• C 1983
• 3-[4-(p-Chlorophenoxy)phenyl]-1,1-dimethylurea
• N-4-(p-Chlorophenoxy)phenyl-N',N'-dimethyl urea
• N1-[4-(4-Chlorophenoxy)phenyl]-N,N-dimethylurea
• Tenoran
• c-1933
• Temoran
• ciba1983
• TENORAN(R)
• CHLOROXURON
• CIBA 1983
• 3-(4-(4-Chlor-phenoxy)-phenyl)-1,1-dimethylharnstoff
• 1-(4-(4-Chloro-phenoxy)phenyl)-3,3-D'methyluree
• CHEBI:82200
• AKOS015903200
• CHLOROXIFENIDUM
• IVUXTESCPZUGJC-UHFFFAOYSA-N
• Tox21_301902
• 3-(4-(4-Chlor-phenoxy)-phenyl)-1,1-dimethylharnstoff [German]
• 3-(4-(4-Chloro-fenossil)fenil)-1,1-dimetil-urea
• HSDB 980
• 1-(4-(4-Chloro-phenoxy)phenyl)-3,3'-methyluree
• 3-(4-(4-Chloor-fenoxy)-fenoxy)-fenyl-1,1-dimethylureum
• UNII-QER23C88ME
• 3-(4-(4-Cloro-fenossil)-fenossil)-1,1-dimetil-urea
• EPA Pesticide Chemical Code 025501
• N'-(4-(4-CHLOROPHENOXY)PHENYL)-N,N-DIMETHYLUREA
• Chloroxuron 10 microg/mL in Acetonitrile
• BRN 2814275
• Urea, 3-[p-(p-chlorophenoxy)phenyl]-1,1-dimethyl-
• 1-(4-(4-Chloro-phenoxy)phenyl)-3,3'-methyluree [French]
• 3-[4-(4-Chlorophenoxyphenyl)]-1,1-dimethylurea
• N'-(4-Chlorophenoxy)phenyl-N,N-dimethylurea
• 3-(4-(4-Chloro-fenossil)fenil)-1,1-dimetil-urea [Italian]
• 1-[4-(4-chlorophenoxy)phenyl]-3,3-dimethylurea
• 3-(4-(4-Chloor-fenoxy)-fenyl)-1,1-dimethylureum [Dutch]
• DTXSID7040287
• CHLOROXURON [ISO]
• Urea, N'-[4-(4-chlorophenoxy)phenyl]-N,N-dimethyl-
• NCGC00255447-01
• Q2964148
• Urea, N'-(4-(4-chlorophenoxy)phenyl)-N,N-dimethyl-
• n'-[4-(4-chlorophenoxy)phenyl]-n,n-dimethylurea
• 3-(4-(4-Chlorophenoxy)phenyl)-1,1-dimethylurea
• N'-4-(4-Chlorophenoxy)phenyl-N,N-dimethylurea
• SCHEMBL132843
• Urea, 3-(p-(p-chlorophenoxy)phenyl)-1,1-dimethyl-
• 3-(p-(p-Chlorophenoxy)phenyl)-1,1-dimethylurea
• C-1983
• DTXCID5020287
• Chloroxyfenidim
• 1982-47-4
• 1-(4-(4-Chloro-phenoxy)phenyl)-3,3-d'methyluree [French]
• EINECS 217-843-7
• CAS-1982-47-4
• 3-(4-(4-Cloro-fenossil)-fenossil)-1,1-dimetil-urea [Italian]
• Chloroxuron [ANSI:BSI:ISO]
• CHEMBL1568699
• NCGC00166179-01
• NS00010440
• CHLOROXURON [HSDB]
• N'-4-(p-Chlorophenoxy)phenyl-N,N-dimethylurea
• J-012810
• Chloroxuron, PESTANAL(R), analytical standard
• QER23C88ME
• 3-(4-(4-Chloor-fenoxy)-fenyl)-1,1-dimethylureum
• 3-(4-(4-Chloor-fenoxy)-fenoxy)-fenyl-1,1-dimethylureum [Dutch]
• 3(p(pChlorophenoxy)phenyl)1,1dimethylurea
• 3(4(4Chlorphenoxy)phenyl)1,1dimethylharnstoff
• 3-(4-(4-chloor-fenoxy)-fenoxy)-fenyl)-1,1-dimethylureum
• 3-(4-(4-cloro-fenossil)-1,1-dimetil-urea (Italian)
• 3(4(4Chlorofenossil)fenil)1,1dimetilurea
• 3(4(4Clorofenossil)fenossil)1,1dimetilurea
• Urea, 3(p(pchlorophenoxy)phenyl)1,1dimethyl
• 1(4(4Chlorophenoxy)phenyl)3,3'methyluree
• Urea, N'(4(4chlorophenoxy)phenyl)N,Ndimethyl
• 3-(4-(4-Chlorophenoxy)phenyl-1,1-dimethylurea
• 3(4(4Chloorfenoxy)fenoxy)fenyl1,1dimethylureum
• C1933
• 3-(4-(4-chloor-fenoxy)-fenoxy)-fenyl)-1,1-dimethylureum (Dutch)
• 3-(4-(4-cloro-fenossil)-1,1-dimetil-urea
• 3(4(4Chloorfenoxy)fenyl)1,1dimethylureum
• 1(4(4Chlorophenoxy)phenyl)3,3d'methyluree
• Chloroxuron (ANSI:BSI:ISO)
• 3(4(4Chlorophenoxy)phenyl)1,1dimethylurea
• N'4(4Chlorophenoxy)phenylN,Ndimethylurea
• Chloroxuron

• MDL： MFCD00128024
• Inchi： 1S/C15H15ClN2O2/c1-18(2)15(19)17-12-5-9-14(10-6-12)20-13-7-3-11(16)4-8-13/h3-10H,1-2H3,(H,17,19)
• InChI Key： IVUXTESCPZUGJC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC1C=CC(=CC=1)NC(N(C)C)=O

Computed Properties

• Exact Mass: 290.08200
• Monoisotopic Mass: 290.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.270
• Melting Point: 151-152 ºC
• Flash Point: Fahrenheit: >212 ° f
  Celsius: >100 ° c
  
• Refractive Index: 1.5200 (estimate)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 41.57000
• LogP: 4.29880

Chloroxuron Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H332,H400
• Warning Statement： P273
• Hazardous Material transportation number：UN3077 9/PG 3
• WGK Germany：2
• Hazard Category Code： 50/53
• Safety Instruction： 60-61
• RTECS：YS6125000
• Hazardous Material Identification：
• Risk Phrases：R50/53

Additional information on Chloroxuron

Chloroxuron and CAS No. 1982-47-4: Applications and Research Developments

Chloroxuron, a compound with the chemical name 2-chloro-4-methyl-6-[(2,4-dimethylphenyl)amino]sulfonylbenzoic acid, is identified by its unique chemical structure and significant applications in various fields. The compound is characterized by its molecular formula, C₁₆H₁₄ClNO₆S, and its CAS number, 1982-47-4, serves as a distinct identifier in chemical databases and literature. This introduction delves into the properties, applications, and recent research developments surrounding Chloroxuron.

The molecular structure of Chloroxuron features a benzoic acid core substituted with a chloro group at the 2-position, a methyl group at the 4-position, and an amino group linked to a sulfonyl group at the 6-position. This arrangement contributes to its unique reactivity and biological activity. The presence of multiple functional groups makes it a versatile compound for various chemical transformations and interactions with biological targets.

One of the primary applications of Chloroxuron is in the agricultural sector, where it is utilized as a herbicide. Its mechanism of action involves inhibiting photosynthesis in plants by targeting specific enzymes involved in the electron transport chain. This selective toxicity makes it effective against broadleaf weeds while minimizing harm to crops. The compound's stability under environmental conditions further enhances its efficacy as an agricultural input.

Recent research has expanded the potential applications of Chloroxuron beyond agriculture. Studies have explored its use in pharmaceutical intermediates, where its structural features can be modified to develop new active pharmaceutical ingredients (APIs). The sulfonyl group and amino group provide handles for further chemical synthesis, enabling the creation of more complex molecules with therapeutic properties.

In addition to its agricultural and pharmaceutical uses, Chloroxuron has been investigated for its potential in material science. Researchers have examined its role as a precursor in the synthesis of advanced polymers and coatings. The compound's ability to form stable complexes with metals has also been explored, suggesting applications in catalysis and material modification.

The latest advancements in Chloroxuron research focus on enhancing its environmental sustainability. Scientists are working on developing biodegradable derivatives that maintain efficacy while reducing ecological impact. These efforts align with global trends toward greener chemistry and sustainable agriculture. Additionally, research into novel delivery systems for Chloroxuron aims to improve its bioavailability and reduce waste.

The CAS number 1982-47-4 plays a crucial role in facilitating accurate identification and documentation of Chloroxuron in scientific literature. This standardized numerical identifier ensures consistency across different databases, journals, and regulatory agencies. Researchers rely on CAS numbers to streamline their search for specific compounds, enhancing collaboration and knowledge sharing within the scientific community.

Future research directions for Chloroxuron include exploring its potential in nanotechnology and drug delivery systems. The compound's unique chemical properties make it a candidate for developing nanocarriers that can target specific cells or tissues in medical applications. Such innovations could revolutionize drug delivery methods, improving treatment outcomes for various diseases.

The integration of computational chemistry techniques has also advanced the study of Chloroxuron. Molecular modeling and simulation tools allow researchers to predict the behavior of the compound under different conditions, aiding in the design of experiments and optimization of synthetic routes. These computational methods complement traditional experimental approaches, accelerating the discovery process.

In conclusion, Chloroxuron, identified by its CAS number 1982-47-4, is a multifaceted compound with significant applications in agriculture, pharmaceuticals, material science, and environmental sustainability. Ongoing research continues to uncover new possibilities for this versatile molecule, driven by advancements in synthetic chemistry, computational methods, and interdisciplinary collaboration.